Cas no 89488-32-4 (2-bromo-1-(4-methylthiazol-5-yl)ethanone hydrobromide)
89488-32-4 structure
Product Name:2-bromo-1-(4-methylthiazol-5-yl)ethanone hydrobromide
CAS No:89488-32-4
MF:C6H7Br2NOS
MW:300.998878717422
CID:2105043
Update Time:2023-11-18
2-bromo-1-(4-methylthiazol-5-yl)ethanone hydrobromide Chemical and Physical Properties
Names and Identifiers
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- 2-bromo-1-(4-methylthiazol-5-yl)ethanone hydrobromide
- VQHHUXRJKNSHHF-UHFFFAOYSA-N
- CID 131735473
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- Inchi: 1S/C6H6BrNOS.BrH/c1-4-6(5(9)2-7)10-3-8-4;/h3H,2H2,1H3;1H
- InChI Key: VQHHUXRJKNSHHF-UHFFFAOYSA-N
- SMILES: BrCC(C1=C(C)N=CS1)=O.Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 142
- Topological Polar Surface Area: 58.2
2-bromo-1-(4-methylthiazol-5-yl)ethanone hydrobromide Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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